3-Aza-alpha-homocholest-4alpha-en-4-one
3-Aza-alpha-homocholest-4alpha-en-4-one
3-aza-A-homocholest-4a-en-4-one is a member of the class of caprolactams resulting from the Beckmann rearrangement of the oxime derivative of cholest-4-en-3-one. It is a member of caprolactams, an organic heterotetracyclic compound and a semisynthetic derivative.
Brand Name:
Vulcanchem
CAS No.:
10062-39-2
VCID:
VC0158135
InChI:
InChI=1S/C27H45NO/c1-18(2)7-6-8-19(3)22-11-12-23-21-10-9-20-17-25(29)28-16-15-26(20,4)24(21)13-14-27(22,23)5/h17-19,21-24H,6-16H2,1-5H3,(H,28,29)/t19-,21+,22-,23+,24+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)NCCC34C)C
Molecular Formula:
C27H45NO
Molecular Weight:
399.7 g/mol
3-Aza-alpha-homocholest-4alpha-en-4-one
CAS No.: 10062-39-2
Main Products
VCID: VC0158135
Molecular Formula: C27H45NO
Molecular Weight: 399.7 g/mol
| CAS No. | 10062-39-2 |
|---|---|
| Product Name | 3-Aza-alpha-homocholest-4alpha-en-4-one |
| Molecular Formula | C27H45NO |
| Molecular Weight | 399.7 g/mol |
| IUPAC Name | (1R,3aS,3bS,10aR,10bS,12aR)-10a,12a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,4,5,8,9,10,10b,11,12-dodecahydro-1H-indeno[4,5-i][3]benzazepin-7-one |
| Standard InChI | InChI=1S/C27H45NO/c1-18(2)7-6-8-19(3)22-11-12-23-21-10-9-20-17-25(29)28-16-15-26(20,4)24(21)13-14-27(22,23)5/h17-19,21-24H,6-16H2,1-5H3,(H,28,29)/t19-,21+,22-,23+,24+,26+,27-/m1/s1 |
| Standard InChIKey | FKEMOURCBNXSDQ-HZPUXBNGSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)NCC[C@]34C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)NCCC34C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)NCCC34C)C |
| Description | 3-aza-A-homocholest-4a-en-4-one is a member of the class of caprolactams resulting from the Beckmann rearrangement of the oxime derivative of cholest-4-en-3-one. It is a member of caprolactams, an organic heterotetracyclic compound and a semisynthetic derivative. |
| Synonyms | 3-Aza-A-homocholest-4a-en-4-one |
| PubChem Compound | 247297 |
| Last Modified | Nov 11 2021 |
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